Cas no 2228917-41-5 (4-(3-bromopyridin-4-yl)butan-2-amine)

• Product Name: 4-(3-bromopyridin-4-yl)butan-2-amine
• CAS No: 2228917-41-5
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6390069
• PubChem ID: 165964696
• Update Time: 2025-06-12

4-(3-bromopyridin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopyridin-4-yl)butan-2-amine
• 2228917-41-5
• EN300-1910762

• Inchi： 1S/C9H13BrN2/c1-7(11)2-3-8-4-5-12-6-9(8)10/h4-7H,2-3,11H2,1H3
• InChI Key： QRIQESZHVSATSE-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CCC(C)N

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3-bromopyridin-4-yl)butan-2-amine

Introduction to 4-(3-bromopyridin-4-yl)butan-2-amine (CAS No: 2228917-41-5)

4-(3-bromopyridin-4-yl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228917-41-5, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a butan-2-amine moiety linked to a brominated pyridine ring, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The presence of both the amine and bromine functional groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

The bromopyridine moiety in 4-(3-bromopyridin-4-yl)butan-2-amine is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. Pyridines serve as key structural components in numerous pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The bromine substituent at the 3-position of the pyridine ring enhances the reactivity of this compound, making it an attractive scaffold for further chemical modifications. This reactivity is leveraged in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing carbon-carbon bonds in complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 4-(3-bromopyridin-4-yl)butan-2-amine has emerged as a promising candidate in this context. Its unique structural features allow for the exploration of diverse pharmacological targets. For instance, the amine group can be further functionalized to introduce pharmacophores that interact with specific biological receptors or enzymes. This flexibility has led to its investigation in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

One of the most compelling aspects of 4-(3-bromopyridin-4-yl)butan-2-amine is its potential application in the development of next-generation antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents with novel mechanisms of action. Pyridine-based compounds have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The bromine atom in 4-(3-bromopyridin-4-yl)butan-2-amine facilitates further derivatization, enabling researchers to design molecules that can selectively target pathogenic bacteria while minimizing toxicity to host cells.

Advances in computational chemistry have also played a pivotal role in understanding the potential of 4-(3-bromopyridin-4-yl)butan-2-amine. Molecular modeling studies have revealed that this compound can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of analogs with enhanced binding affinity and selectivity. For example, computational screening has identified derivatives of 4-(3-bromopyridin-4-yl)butan-2-amine that exhibit potent activity against specific enzymes implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of 4-(3-bromopyridin-4-ybunan-butane)-2-amino involves multi-step organic transformations that highlight its synthetic utility. The key steps typically include the bromination of a pyridine precursor followed by nucleophilic substitution with butanamidine. Recent improvements in synthetic methodologies have enhanced the efficiency and scalability of this process, making it more accessible for industrial applications. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and reduce environmental impact.

In conclusion, 4-(3-bromopyridin)-butanamidine (CAS No: 2228917415) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a crucial role in addressing some of the most pressing challenges in medicine today.